2-ethyl-8,8-dimethyl-7,10-dihydro-4H,8H-pyrano[3'',4'':5',6']pyrido[3',2':4,5]thieno[3,2-d][1,3]oxazin-4-one

• IUPAC Name: 13-ethyl-5,5-dimethyl-6,14-dioxa-17-thia-2,12-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),2,8,11(16),12-pentaen-15-one
• InChI: InChI=1S/C16H16N2O3S/c1-4-11-18-12-9-5-8-7-20-16(2,3)6-10(8)17-14(9)22-13(12)15(19)21-11/h5H,4,6-7H2,1-3H3
• InChI Key: NRGIPUCUSSVURY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=O)O1)SC3=C2C=C4COC(CC4=N3)(C)C
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the development of convenient methods for synthesizing dihydro-10H-pyrano[3′,4′:5,6]-pyrido[3,2:4″,5″]thieno[3″,2″-d][3,1]-oxazines and -pyrimidines, with optimum conditions established for chlorodeoxygenation of condensed thieno-pyrimidin-4-ones (Dabaeva et al., 1995). Additionally, the synthesis of new condensed derivatives of pyrano[4,3-b]thieno[3,2-e]pyridine and pyrido[3',2':4,5]thieno[3,2-d]pyrimidine has been reported, highlighting reactions of 2-methyl (propyl) substituted 8,8-dimethyl-7,10-dihydro-4H,8H-pyrano[3",4":5',6']pyrido[3',2':4,5]thieno[3,2-d][1,3]oxazines with primary amines (Dabaeva et al., 2011).

Molecular Structure Analysis

Investigations into the molecular structure of related compounds reveal the formation of N-{5-(4-oxo-8-phenyl-1,4-dihydropyrazolo[5,1-c][1,2,4]-triazin-3-yl)-1,3-triazol-2-yl}formamides through ANRORC rearrangement (Addition of the Nucleophile, Ring Opening, and Ring Closure) followed by N-formylation, with structures confirmed by X-ray analysis (Ledenyova et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of similar compounds includes the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea to produce complex heterocycles, showcasing the diverse chemical behavior and potential for further functionalization of these molecules (Ledenyova et al., 2018).

Physical Properties Analysis

The physical properties of these compounds are intricate due to their complex molecular structures. However, detailed analysis of physical properties such as melting points, solubility, and crystal structures is essential for understanding their behavior in different environments and potential applications in materials science and pharmaceuticals.

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for forming derivatives, are crucial for evaluating the utility of these compounds in chemical synthesis, drug design, and other applications. The synthesis and reactions of related compounds provide a basis for exploring these properties further.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Many compounds with similar structures have been found to have anticancer, antimicrobial, or other biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any new compound, it would be important to conduct thorough toxicity testing before use.

Future Directions

Future research could involve synthesizing the compound and studying its biological activity. If it shows promising activity, it could be further optimized through medicinal chemistry techniques.